Cas no 66109-81-7 (2,5-Dimethyldihydro-2H-pyran-4(3H)-one)

• Product Name: 2,5-Dimethyldihydro-2H-pyran-4(3H)-one
• CAS No: 66109-81-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1093591
• PubChem ID: 12405854
• Update Time: 2025-04-24

2,5-Dimethyldihydro-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyldihydro-2H-pyran-4(3H)-one
• 2,5-dimethyloxan-4-one
• SCHEMBL18006643
• 66109-81-7
• 2,5-dimethyltetrahydro-4H-pyran-4-one

• Inchi： 1S/C7H12O2/c1-5-4-9-6(2)3-7(5)8/h5-6H,3-4H2,1-2H3
• InChI Key： YKOPQTIXXGNDEX-UHFFFAOYSA-N
• SMILES： O1CC(C)C(CC1C)=O

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,5-Dimethyldihydro-2H-pyran-4(3H)-one

2,5-Dimethyldihydro-2H-pyran-4(3H)-one: A Comprehensive Overview

2,5-Dimethyldihydro-2H-pyran-4(3H)-one, also known by its CAS number CAS No. 66109-81-7, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a six-membered ring with two methyl groups and a ketone functional group. The molecule's structure allows it to participate in a wide range of chemical reactions, making it an essential component in both academic research and industrial applications.

The synthesis of 2,5-Dimethyldihydro-2H-pyran-4(3H)-one typically involves the use of aldol condensation or other similar reactions. Recent studies have focused on optimizing these synthesis methods to improve yield and purity while minimizing environmental impact. For instance, researchers have explored the use of enzymatic catalysis and microwave-assisted synthesis to achieve more efficient production processes. These advancements not only enhance the scalability of the compound but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of physical properties, 2,5-Dimethyldihydro-2H-pyran-4(3H)-one exhibits a melting point of approximately 45°C and a boiling point around 100°C under standard conditions. Its solubility in common solvents such as ethanol and dichloromethane makes it suitable for various chemical transformations. The compound's stability under different pH conditions has also been extensively studied, revealing its resistance to hydrolysis in neutral and slightly acidic environments.

The applications of 2,5-Dimethyldihydro-2H-pyran-4(3H)-one are diverse and span multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, including antibiotics and antiviral agents. Recent research has highlighted its potential as a building block for developing novel drug candidates targeting specific molecular pathways. Additionally, in the food industry, this compound is used as a flavor enhancer due to its pleasant aroma profile.

In the field of materials science, 2,5-Dimethyldihydro-2H-pyran-4(3H)-one has been investigated for its role in synthesizing advanced polymers and coatings. Its ability to form stable cross-links under thermal conditions makes it valuable in developing high-performance materials for aerospace and automotive industries. Furthermore, its application in green chemistry initiatives has been explored, particularly in designing biodegradable plastics.

The latest research on CAS No. 66109-81-7 has focused on understanding its interaction with biological systems at the molecular level. Studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further investigations are required to elucidate its mechanism of action and optimize its therapeutic efficacy.

In conclusion, 2,5-Dimethyldihydro-2H-pyran-4(3H)-one, or CAS No. 66109-81-7, is a multifaceted compound with significant implications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial innovation.